Cerium(III) nitrate hexahydrate

Specification

• CAS No.: 10294-41-4
• Molecular Formula: CeH3NO4
• Molecular Weight: 221.14 g/mol
• IUPAC Name: cerium;nitric acid;hydrate
• Standard InChI: InChI=1S/Ce.HNO3.H2O/c;2-1(3)4;/h;(H,2,3,4);1H2
• Standard InChI Key: DHBGEZZULIYPKP-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.[Ce+3]
• Canonical SMILES: [N+](=O)(O)[O-].O.[Ce]

Introduction

Basic Chemical and Physical Properties

Cerium(III) nitrate hexahydrate possesses distinctive physical and chemical characteristics that determine its behavior and applications. It appears as white to yellow crystalline material that readily absorbs moisture from the air due to its hygroscopic nature. The compound's detailed properties are summarized in Table 1.
Table 1: Physical and Chemical Properties of Cerium(III) Nitrate Hexahydrate

Property	Value
Chemical Formula	Ce(NO₃)₃·6H₂O
CAS Number	10294-41-4
Alternative CAS Number	10108-73-3
EC Number	233-297-2
Molecular Weight	434.22 g/mol
Physical Form	Crystalline powder or agglomerating crystals
Color	Colorless to white/yellow
Melting Point	57-96°C (varies in literature)
Boiling Point	>200°C (decomposes)
Density	1.67-1.9 g/cm³
Bulk Density	1050 kg/m³
pH	3.7 (100 g/l, H₂O, 25°C)
Solubility in Water	1754 g/L at 25°C
Other Solubility	Soluble in alcohol and acetone
The compound displays interesting thermal behavior. When heated to approximately 150°C, the hexahydrate loses water of crystallization to form a trihydrate. This trihydrate subsequently decomposes at temperatures above 200°C. The variations in reported melting points across different literature sources may result from differences in analytical methods, sample purity, or measurement conditions.

Structural Characteristics

Cerium(III) nitrate hexahydrate features a structure where the central cerium atom exists in a +3 oxidation state, coordinated with three nitrate anions (NO₃⁻) and six water molecules. This coordination arrangement gives rise to specific crystallographic properties that influence its reactivity and physical behavior.
The hexahydrate form of cerium(III) nitrate crystallizes in a pinacoidal triclinic structure. The water molecules are integral to the crystal structure and contribute significantly to the compound's hygroscopic nature, solubility profile, and thermal decomposition behavior.
The structural configuration enables cerium(III) nitrate hexahydrate to participate in various coordination chemistry reactions, making it particularly valuable as a precursor for synthesizing more complex cerium compounds. This structural versatility is essential for its diverse applications across multiple scientific and industrial domains.

Applications

Cerium(III) nitrate hexahydrate finds diverse applications across multiple fields due to its unique chemical and physical properties. Its applications span from analytical chemistry to medical treatments, as summarized in Table 2.
Table 2: Applications of Cerium(III) Nitrate Hexahydrate

Application Area	Specific Uses
Chemical Separation	Separation of cerium from other rare earth elements
Catalysis	Catalyst for hydrolysis of phosphoric acid esters
Materials Science	Precursor for cerium oxide materials and nanoparticles
	Manufacturing of cerium-doped catalysts
	Component in auto gauze covering
Medical	Component in burn treatment creams with silver sulphadiazine
	Reduces death rate for very serious burns (at 0.5 M concentration)
Research	Synthesis of cerium complexes and coordination compounds
Analytical Chemistry	Standards for cerium analysis and HPLC methods
In medical applications, cerium(III) nitrate hexahydrate serves as a component in burn treatment creams, typically used at a concentration of 0.5 M alongside silver sulphadiazine. Clinical studies have demonstrated that this formulation can significantly reduce mortality rates for patients with severe burns.
The compound's role in the separation of cerium from other rare earth elements leverages differences in chemical behavior between cerium and other lanthanides, making it valuable in rare earth processing industries. Its catalytic properties, particularly in the hydrolysis of phosphoric acid esters, highlight its utility in organic synthesis and chemical transformations.

Chemical Reactivity

The chemical behavior of cerium(III) nitrate hexahydrate is primarily determined by the properties of both the cerium(III) cation and the nitrate anions, along with the influence of the water molecules in the hydrate structure.

Oxidizing Properties

Cerium(III) nitrate hexahydrate is classified as an oxidizing substance (subcategory 2), a characteristic attributable to the nitrate ions. This oxidizing nature makes it reactive with reducing agents and combustible materials, necessitating careful handling and storage procedures.

Redox Behavior

A distinctive feature of cerium compounds is their redox chemistry. Cerium can exist in multiple oxidation states (Ce³⁺ and Ce⁴⁺), enabling it to participate in redox reactions. This property is particularly valuable in catalytic applications where cerium compounds can cycle between oxidation states to facilitate chemical transformations.

Complexation Reactions

Cerium(III) nitrate hexahydrate readily forms complexes with various ligands, especially those containing oxygen and nitrogen donor atoms. This capability is utilized extensively in the synthesis of cerium coordination compounds and in analytical chemistry for cerium detection and quantification. The formation of these complexes often involves displacement of the water molecules in the hydrate structure, allowing for the coordination of new ligands to the cerium center.

Thermal Decomposition

When subjected to heating, cerium(III) nitrate hexahydrate undergoes a dehydration process at approximately 150°C, forming a trihydrate intermediate. Further heating above 200°C leads to complete decomposition of the compound. This thermal behavior is an important consideration in processes involving elevated temperatures and in the preparation of cerium oxide materials through thermal decomposition routes.

Analytical Methods

Several analytical techniques have been developed for the characterization and quantification of cerium(III) nitrate hexahydrate in various matrices. These methods are essential for quality control, research applications, and environmental monitoring.
High-Performance Liquid Chromatography (HPLC) provides a reliable approach for analyzing cerium(III) nitrate hexahydrate. A specific HPLC method using a Newcrom AH column (4.6 × 100 mm, 5 μm, 100 A) has been developed for this purpose. The method employs a gradient mobile phase consisting of acetonitrile (50-70% over 10 minutes) and ammonium formate buffer (pH 3.0, 30-60 mM over 10 minutes). With a flow rate of 1.0 ml/min and detection using an Evaporative Light Scattering Detector (ELSD) at 50°C, this method achieves a retention time of 6.02 minutes for cerium(III) nitrate hexahydrate with a limit of detection (LOD) of 0.2 ppm.
Other analytical techniques commonly employed for cerium(III) nitrate hexahydrate analysis include:

• Spectroscopic methods (UV-visible spectroscopy, infrared spectroscopy)

• X-ray diffraction for structural characterization

• Thermal analysis techniques (DSC, TGA) for studying decomposition behavior

• Atomic absorption spectroscopy and ICP-MS for trace analysis
  These analytical methods provide valuable tools for researchers and quality control laboratories working with cerium(III) nitrate hexahydrate in various applications.

Parameter	Details
Hazard Statements	H272-H318
Hazard Codes	O,Xi
Risk Codes	8-41
Precautionary Statements	P221-P210v-P220-P305+P351+P338-P405-P501a
Signal Word	Danger
Transport Information	UN 1477 5.1/PG 2
WGK Germany	2
Incompatibilities	Strong reducing agents, strong bases
Storage Temperature	+15°C to +25°C
Given its hygroscopic nature, cerium(III) nitrate hexahydrate should be stored in tightly closed containers in a dry environment. The compound is an irritant to skin, eyes, and the respiratory system, necessitating the use of appropriate personal protective equipment during handling operations.
Due to its oxidizing properties, cerium(III) nitrate hexahydrate should be kept away from combustible materials, reducing agents, and strong bases to prevent potentially hazardous reactions. When used in laboratory or industrial settings, proper ventilation should be maintained to minimize inhalation exposure.

Research Developments

Recent research involving cerium(III) nitrate hexahydrate spans multiple scientific disciplines, particularly in materials science, catalysis, coordination chemistry, and analytical methods development.

Materials Science and Nanotechnology

Cerium(III) nitrate hexahydrate serves as an important precursor for synthesizing cerium oxide (ceria) nanoparticles with controlled properties. In one study, Ni₀.₁Ce₀.₉O₂-x nanoparticles were prepared using a mixture of cerium complexes derived from cerium(III) nitrate hexahydrate. The nanoparticles were obtained through pyrolysis of the precursor mixture and characterized using transmission electron microscopy and X-ray diffraction techniques. These nanomaterials show promise for applications in catalysis, fuel cells, and environmental remediation.

Coordination Chemistry

Researchers have explored the formation of various cerium complexes using cerium(III) nitrate hexahydrate as a starting material. For instance, studies have investigated the synthesis of binuclear complexes combining cerium with transition metals like nickel and organic ligands. The crystallographic and spectroscopic properties of these complexes provide valuable insights into the coordination chemistry of cerium and its interactions with different ligand systems.
One notable study employed synchrotron powder X-ray diffraction (XRD) and X-ray absorption spectroscopy (XAS) to investigate the oxidative complexation behavior of cerium compounds derived from cerium(III) nitrate hexahydrate. The research revealed important structural transformations and electronic transitions occurring during complex formation, contributing to our fundamental understanding of cerium coordination chemistry.

Medical Applications

Building on the established use of cerium nitrate in burn treatments, ongoing research continues to explore additional medical applications for cerium compounds. Studies are investigating their potential antimicrobial, anti-inflammatory, and wound-healing properties, with cerium(III) nitrate hexahydrate serving as an important starting material for synthesizing bioactive cerium complexes.

Purity Level	Typical Applications	Package Sizes	Reference
≥99.5%, p.a.	General laboratory use	100g, 500g, 2.5kg
99.99% (REO)	Research, analytical purposes	5g, 50g, 250g
99.999% trace metals basis	High-purity applications	25g
2N (99%) to 5N (99.999%)	Various grades for different applications	Various
Commercial products are typically supplied in HDPE bottles or other suitable containers designed to protect the hygroscopic material from moisture. Pricing varies significantly based on purity level, quantity, and supplier, with higher purity grades commanding premium prices for specialized applications.